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Compound of Interest

Compound Name: Methyl 4-hydroxyhex-2-ynoate

Cat. No.: B043938

This guide provides an in-depth spectroscopic comparison of Methyl 4-hydroxyhex-2-ynoate
and a curated selection of its structural analogs. Designed for researchers, scientists, and
professionals in drug development, this document delves into the nuances of Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to facilitate the
identification and characterization of these compounds. By understanding the subtle shifts and
patterns in their spectra, researchers can gain valuable insights into the structure-property
relationships of this important class of molecules.

Introduction to Methyl 4-hydroxyhex-2-ynoate and
its Significance

Methyl 4-hydroxyhex-2-ynoate is a polyfunctional organic molecule containing a methyl ester,
a hydroxyl group, and an internal alkyne. This combination of functional groups makes it a
versatile building block in organic synthesis, with potential applications in the development of
novel pharmaceuticals and biologically active compounds. The precise characterization of this
molecule and its analogs is paramount for ensuring purity, verifying structure, and
understanding reactivity in subsequent synthetic transformations. Spectroscopic techniques are
the cornerstone of this characterization, providing a detailed fingerprint of the molecular
structure.

This guide will compare Methyl 4-hydroxyhex-2-ynoate with three of its analogs, each chosen
to highlight specific spectroscopic features arising from subtle structural modifications:
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e Analog 1: Ethyl 4-hydroxyhex-2-ynoate: Modification of the ester group.

e Analog 2: Methyl 4-hydroxy-5,5-dimethylhex-2-ynoate: Introduction of steric bulk adjacent to
the hydroxyl group.

e Analog 3: Methyl 5-hydroxyhex-3-ynoate: Isomeric variation in the positions of the hydroxyl
and alkyne functionalities.

Comparative Spectroscopic Analysis

A thorough analysis of the NMR, IR, and Mass Spectra of Methyl 4-hydroxyhex-2-ynoate and
its analogs reveals key differences that are diagnostic of their respective structures. The
following sections detail the predicted spectroscopic data for each compound.

Methyl 4-hydroxyhex-2-ynoate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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